Cas no 1220038-82-3 (4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride)

4-{2-(3-Bromobenzyl)oxyethyl}piperidine hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a 3-bromobenzyloxyethyl group, further stabilized as a hydrochloride salt. This structure enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromine substituent offers a reactive site for further functionalization, while the hydrochloride salt improves solubility and handling. Its well-defined chemical properties make it suitable for controlled reactions in medicinal chemistry research, including the design of receptor-targeting compounds. The compound’s stability and purity are critical for reproducible results in complex synthetic pathways.
4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride structure
1220038-82-3 structure
Product Name:4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride
CAS No:1220038-82-3
MF:C14H21BrClNO
MW:334.679642438889
CID:4688560
Update Time:2025-06-08

4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-{2-[(3-Bromobenzyl)oxy]ethyl}piperidine hydrochloride
    • 4-(2-((3-Bromobenzyl)oxy)ethyl)piperidine hydrochloride
    • 4-{2-[(3-Bromobenzyl)oxy]ethyl}piperidinehydrochloride
    • 4-{2-[(3-bromophenyl)methoxy]ethyl}piperidine hydrochloride
    • 4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride
    • Inchi: 1S/C14H20BrNO.ClH/c15-14-3-1-2-13(10-14)11-17-9-6-12-4-7-16-8-5-12;/h1-3,10,12,16H,4-9,11H2;1H
    • InChI Key: WWAJXLOEUXZLLP-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)COCCC1CCNCC1.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 206
  • Topological Polar Surface Area: 21.3

4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B037425-125mg
4-{2-[(3-Bromobenzyl)oxy]ethyl}piperidinehydrochloride
1220038-82-3
125mg
$ 230.00 2022-06-07
TRC
B037425-250mg
4-{2-[(3-Bromobenzyl)oxy]ethyl}piperidinehydrochloride
1220038-82-3
250mg
$ 375.00 2022-06-07

Additional information on 4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride

Research Update on 4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride (CAS: 1220038-82-3): Recent Advances and Applications

4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride (CAS: 1220038-82-3) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its piperidine core and bromobenzyl ether moiety, has been investigated for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and receptor modulation. Recent studies have explored its synthesis, structural optimization, and biological activity, making it a promising candidate for further research and therapeutic development.

One of the key areas of interest in recent research has been the compound's interaction with neurotransmitter receptors. Preliminary in vitro studies have demonstrated that 4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride exhibits selective binding affinity for certain serotonin and dopamine receptor subtypes. This selectivity suggests potential applications in the treatment of psychiatric and neurological conditions, such as depression, anxiety, and Parkinson's disease. Researchers have also investigated its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to better understand its suitability as a drug candidate.

In addition to its receptor-binding properties, recent work has focused on the compound's synthetic pathways and structural derivatives. A study published in the Journal of Medicinal Chemistry (2023) reported an optimized synthesis route for 4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride, improving yield and purity while reducing production costs. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies. Furthermore, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), with some derivatives showing enhanced potency and reduced off-target effects.

Another notable development is the exploration of 4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride in combination therapies. Recent preclinical trials have investigated its synergistic effects with existing CNS drugs, revealing potential for improved therapeutic outcomes and reduced side effects. For example, a 2023 study in Neuropharmacology highlighted its ability to enhance the efficacy of selective serotonin reuptake inhibitors (SSRIs) in animal models of depression, suggesting a possible role as an adjunct therapy.

Despite these promising findings, challenges remain in the development of 4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride as a therapeutic agent. Issues such as bioavailability, blood-brain barrier penetration, and long-term safety profiles require further investigation. Ongoing research aims to address these limitations through advanced formulation strategies and targeted delivery systems. For instance, nanoparticle-based delivery platforms are being explored to enhance the compound's stability and bioavailability in vivo.

In conclusion, 4-{2-(3-Bromobenzyl)oxyethyl}piperidinehydrochloride (CAS: 1220038-82-3) represents a promising compound with diverse applications in medicinal chemistry and CNS drug development. Recent advancements in synthesis, receptor binding, and combination therapies underscore its potential, while ongoing research seeks to overcome existing challenges. As the field progresses, this compound may emerge as a valuable tool for addressing unmet medical needs in neurology and psychiatry.

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